Cas no 35480-54-7 (Benzoic acid, 3,4-bis(2,2,2-trifluoroethoxy)-)

• Product Name: Benzoic acid, 3,4-bis(2,2,2-trifluoroethoxy)-
• CAS No: 35480-54-7
• MF: C₁₁H₈F₆O₄
• MW: 318.169244766235
• CID: 1470632
• PubChem ID: 85789795
• Update Time: 2025-04-20

Benzoic acid, 3,4-bis(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-bis(2,2,2-trifluoroethoxy)-
• NH7XS8U4LR
• 3,4-Bis(2,2,2-trifluoroethoxy)-benzoic acid
• 35480-54-7
• KLIAWWCCWPEJOD-UHFFFAOYSA-N
• 3,4-bis(2,2,2-trifluoroethoxy)benzoic acid
• SCHEMBL3542182
• Benzoic acid, 3,4-bis(2,2,2-trifluoroethoxy)
• DB-182945

• Inchi： 1S/C11H8F6O4/c12-10(13,14)4-20-7-2-1-6(9(18)19)3-8(7)21-5-11(15,16)17/h1-3H,4-5H2,(H,18,19)
• InChI Key： KLIAWWCCWPEJOD-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(C(=O)O)C=CC=1OCC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 318.03264
• Monoisotopic Mass: 318.03267770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 55.76